N1-allyl-N2-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide

• IUPAC Name: N'-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl]-N-prop-2-enyloxamide
• InChI: InChI=1S/C22H33N5O2/c1-4-9-23-21(28)22(29)24-16-20(27-13-11-25(2)12-14-27)18-7-8-19-17(15-18)6-5-10-26(19)3/h4,7-8,15,20H,1,5-6,9-14,16H2,2-3H3,(H,23,28)(H,24,29)
• InChI Key: BDAANLFLEFYGBV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)C(=O)NCC=C)C2=CC3=C(C=C2)N(CCC3)C
• Molecular Formula: C22H33N5O2
• Molecular Weight: 399.5 g/mol

Description

N1-allyl-N2-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C22H33N5O2 and its molecular weight is 399.539. The purity is usually 95%.
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Scientific Research Applications

Cyclization Studies

• The compound undergoes intramolecular cyclization under base-catalyzed conditions, leading to the formation of specific isoindolinium salts. This cyclization and subsequent transformations have been studied for their potential in organic synthesis and chemical reactions (Chukhajian et al., 2008).

Structural and Synthesis Analysis

• Research has focused on synthesizing and analyzing the crystal structure of related compounds, such as aquabis[1-ethyl-6-fluoro-7-(4-methylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylato]zinc(II) dihydrate. These studies are vital for understanding the molecular geometry and potential applications in materials science (Qi et al., 2008).

Pheromone Research

• The compound has been explored for its potential as a pig pheromonal odorant. Synthesis of N1-allyl-N2-(tetrahydrofuran-2-ylmethyl)oxalamide and its effects on pig estrus control suggest potential applications in animal husbandry and veterinary science (Park et al., 2009).

Crystallography and Molecular Structure

• Studies on the crystal and molecular structure of similar compounds, such as 1-allyl-4-[2-cyano-2-(indan-1,3-dione-2-ylidene)ethylidene] -1,4-dihydroquinoline, contribute to our understanding of molecular interactions and could inform the design of new materials or pharmaceuticals (Nesterov et al., 1996).

Impurity Analysis in Pharmaceutical Preparations

• The identification and characterization of related compounds as impurities in pharmaceutical preparations, such as lomefloxacin injections, are crucial for ensuring drug purity and safety (Xiu, 1996).